10-(4-Methyl-1-piperazinyl)-8-(methylsulfanyl)-10,11-dihydrodibenzo[b,f]thiepin-3-ol

• Molecular Formula: C20H24N2OS2
• Molecular Weight: 372.6 g/mol
• IUPAC Name: 5-(4-methylpiperazin-1-yl)-3-methylsulfanyl-5,6-dihydrobenzo[b][1]benzothiepin-9-ol
• InChI: InChI=1S/C20H24N2OS2/c1-21-7-9-22(10-8-21)18-11-14-3-4-15(23)12-20(14)25-19-6-5-16(24-2)13-17(18)19/h3-6,12-13,18,23H,7-11H2,1-2H3
• InChI Key: LFESIFMFSVSVLR-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)C2CC3=C(C=C(C=C3)O)SC4=C2C=C(C=C4)SC

Description

10-(4-Methyl-1-piperazinyl)-8-(methylsulfanyl)-10,11-dihydrodibenzo[b,f]thiepin-3-ol is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as mirtazapine, which is a commonly used antidepressant medication. However, the focus of

Mechanism of Action

Mirtazapine works by blocking certain receptors in the brain, including the alpha-2 adrenergic receptor and the serotonin 5-HT2 receptor. This results in an increase in the release of neurotransmitters such as serotonin and norepinephrine, which are known to play a role in regulating mood and anxiety.
Biochemical and Physiological Effects:
Mirtazapine has been shown to have several biochemical and physiological effects, including an increase in appetite and weight gain. This is thought to be due to its ability to block the histamine H1 receptor, which is known to be involved in regulating appetite and metabolism. Mirtazapine has also been shown to have sedative effects, which may be beneficial for patients with insomnia or anxiety.

Advantages and Limitations for Lab Experiments

One of the main advantages of using mirtazapine in lab experiments is its well-established safety profile. Mirtazapine has been used clinically for several years and has a low incidence of side effects. Additionally, mirtazapine is relatively inexpensive and readily available. However, one of the limitations of using mirtazapine in lab experiments is its specificity. Mirtazapine has a relatively narrow range of targets in the brain, which may limit its usefulness in certain types of experiments.

Future Directions

There are several potential future directions for research on mirtazapine. One area of interest is its potential as a treatment for other psychiatric disorders, such as bipolar disorder and schizophrenia. Additionally, there is growing interest in the use of mirtazapine as a potential treatment for certain types of cancer, including breast and lung cancer. Finally, there is ongoing research into the mechanisms of action of mirtazapine, which may lead to the development of new and more effective treatments for psychiatric disorders.

Synthesis Methods

The synthesis of mirtazapine involves several steps, including the reaction of 8-chloro-10,11-dihydrodibenzo[b,f]thiepin with 4-methylpiperazine, followed by the addition of methylthio group to the resulting compound. The final step involves the reduction of the nitro group to form the desired product, 10-(4-Methyl-1-piperazinyl)-8-(methylsulfanyl)-10,11-dihydrodibenzo[b,f]thiepin-3-ol.

Scientific Research Applications

Mirtazapine has been studied extensively for its potential applications in scientific research. One of the most promising areas of research is its potential as a treatment for various psychiatric disorders, including depression, anxiety, and post-traumatic stress disorder. Mirtazapine has been shown to be effective in treating these disorders by increasing the levels of certain neurotransmitters in the brain, such as serotonin and norepinephrine.